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Foreword
This document provides a comprehensive technical overview of 4-Cyclopropyl-2-fluoro-3-
methylpyridine, a specialized heterocyclic compound with significant potential in medicinal

chemistry and drug discovery. It is important to note that as of the latest revision of this guide, a

specific CAS number for this molecule has not been registered, indicating its status as a novel

or non-commercial chemical entity. Consequently, this guide has been developed to provide a

robust framework for its synthesis, characterization, and potential applications, drawing upon

established principles of organic chemistry and the known properties of its constituent

functional groups. The methodologies and data presented herein are predictive and based on

established literature for analogous structures, designed to empower researchers in their

exploration of this promising chemical scaffold.

Molecular Overview and Physicochemical
Properties
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4-Cyclopropyl-2-fluoro-3-methylpyridine is a substituted pyridine ring, a core structure in

numerous pharmaceuticals.[1] The unique combination of a cyclopropyl group, a fluorine atom,

and a methyl group imparts a distinct set of properties that are highly desirable in modern drug

design.

Chemical Structure
Caption: Chemical structure of 4-Cyclopropyl-2-fluoro-3-methylpyridine.

Predicted Physicochemical Data
The following table summarizes the predicted physicochemical properties of 4-Cyclopropyl-2-
fluoro-3-methylpyridine. These values are estimated based on the properties of structurally

related molecules such as 2-fluoro-3-methylpyridine and 4-cyclopropyl-pyridine.[2][3]

Property Predicted Value

Molecular Formula C₉H₁₀FN

Molecular Weight 151.18 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point ~170-190 °C (estimated)

Solubility
Soluble in common organic solvents (e.g., DCM,

EtOAc, MeOH)

pKa (of pyridinium ion) 2.5 - 3.5 (estimated)

Strategic Importance in Medicinal Chemistry
The strategic incorporation of cyclopropyl and fluoro moieties onto a pyridine scaffold is a well-

established strategy in drug discovery for modulating pharmacokinetic and pharmacodynamic

properties.

The Cyclopropyl Moiety: The cyclopropyl group is frequently used as a "bioisostere" for

larger or more flexible groups. Its rigid, three-dimensional structure can help to lock a

molecule into a specific conformation, which can lead to enhanced binding affinity with a
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biological target.[4] Furthermore, the cyclopropyl ring can increase metabolic stability by

blocking sites susceptible to oxidative metabolism.[5]

The Fluoro Substituent: The introduction of a fluorine atom can have profound effects on a

molecule's properties. Due to its high electronegativity, fluorine can alter the electronic

properties of the pyridine ring, influencing its pKa and reactivity.[6] This can lead to improved

binding interactions with target proteins. Additionally, the C-F bond is very strong, which can

enhance metabolic stability and increase the lipophilicity of the molecule, potentially

improving cell membrane permeability.[6]

The Pyridine Core: The pyridine ring is a common scaffold in a vast number of approved

drugs.[1] The nitrogen atom can act as a hydrogen bond acceptor, which is a critical

interaction in many drug-receptor binding events. The aromatic nature of the ring also allows

for π-π stacking interactions.

Proposed Synthesis Pathway
Given the absence of a commercially available source for 4-Cyclopropyl-2-fluoro-3-
methylpyridine, a plausible multi-step synthetic route is proposed below. This pathway is

designed based on established and reliable organic transformations.

2-Fluoro-3-methylpyridine
(CAS: 2369-18-8)

Bromination
(NBS, H₂SO₄) 4-Bromo-2-fluoro-3-methylpyridine Suzuki Coupling

(Cyclopropylboronic acid, Pd catalyst, Base) 4-Cyclopropyl-2-fluoro-3-methylpyridine

Click to download full resolution via product page

Caption: Proposed synthetic pathway for 4-Cyclopropyl-2-fluoro-3-methylpyridine.

Step-by-Step Experimental Protocol
Step 1: Synthesis of 4-Bromo-2-fluoro-3-methylpyridine

This step involves the electrophilic bromination of 2-fluoro-3-methylpyridine. The fluorine at the

2-position and the methyl group at the 3-position direct the bromination to the 4-position.

Reagents and Equipment:
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2-Fluoro-3-methylpyridine (1.0 eq)

N-Bromosuccinimide (NBS) (1.1 eq)

Concentrated Sulfuric Acid

Round-bottom flask with magnetic stirrer

Ice bath

Procedure:

To a round-bottom flask containing concentrated sulfuric acid, cool the solution to 0 °C

using an ice bath.

Slowly add 2-fluoro-3-methylpyridine (1.0 eq) to the cooled sulfuric acid with vigorous

stirring.

In a separate container, dissolve N-Bromosuccinimide (1.1 eq) in a minimal amount of

concentrated sulfuric acid.

Add the NBS solution dropwise to the reaction mixture, maintaining the temperature at 0-5

°C.

After the addition is complete, allow the reaction to stir at room temperature for 12-16

hours.

Monitor the reaction progress by TLC or GC-MS.

Upon completion, carefully pour the reaction mixture onto crushed ice and neutralize with

a saturated aqueous solution of sodium bicarbonate.

Extract the aqueous layer with dichloromethane (3 x 50 mL).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure.
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Purify the crude product by column chromatography on silica gel to yield 4-bromo-2-fluoro-

3-methylpyridine.

Step 2: Synthesis of 4-Cyclopropyl-2-fluoro-3-methylpyridine

This final step utilizes a Suzuki coupling reaction to introduce the cyclopropyl group at the 4-

position.

Reagents and Equipment:

4-Bromo-2-fluoro-3-methylpyridine (1.0 eq)

Cyclopropylboronic acid (1.5 eq)

Palladium(II) acetate (Pd(OAc)₂) (0.05 eq)

Triphenylphosphine (PPh₃) (0.1 eq)

Potassium carbonate (K₂CO₃) (3.0 eq)

Toluene and Water (4:1 mixture)

Schlenk flask and nitrogen atmosphere setup

Procedure:

To a Schlenk flask, add 4-bromo-2-fluoro-3-methylpyridine (1.0 eq), cyclopropylboronic

acid (1.5 eq), Pd(OAc)₂ (0.05 eq), PPh₃ (0.1 eq), and K₂CO₃ (3.0 eq).

Evacuate and backfill the flask with nitrogen three times.

Add the degassed toluene and water mixture via syringe.

Heat the reaction mixture to 90-100 °C and stir for 8-12 hours under a nitrogen

atmosphere.

Monitor the reaction progress by TLC or GC-MS.

After completion, cool the reaction to room temperature and dilute with ethyl acetate.
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Wash the organic layer with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

Purify the crude product by column chromatography on silica gel to obtain the final

product, 4-Cyclopropyl-2-fluoro-3-methylpyridine.

Analytical Characterization
Thorough characterization is essential to confirm the identity and purity of the synthesized 4-
Cyclopropyl-2-fluoro-3-methylpyridine.

Predicted ¹H and ¹³C NMR Data
The following table provides the predicted Nuclear Magnetic Resonance (NMR) data. Chemical

shifts (δ) are given in parts per million (ppm). These predictions are based on known values for

similar substituted pyridines.[7][8]
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Nucleus
Predicted
Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Assignment

¹H ~7.8 - 8.0 d ~5.0 Pyridine H-6

~6.8 - 7.0 d ~5.0 Pyridine H-5

~2.2 - 2.4 s - Methyl (-CH₃)

~1.8 - 2.0 m -
Cyclopropyl (-

CH)

~0.8 - 1.2 m -
Cyclopropyl (-

CH₂)

¹³C ~160 - 165 (d) - ~230-250 C-F (C2)

~145 - 150 - - C-N (C6)

~140 - 145 - -
C-Cyclopropyl

(C4)

~120 - 125 - - C-H (C5)

~115 - 120 - - C-CH₃ (C3)

~10 - 15 - - Methyl (-CH₃)

~8 - 12 - -
Cyclopropyl (-

CH)

~5 - 10 - -
Cyclopropyl (-

CH₂)

Mass Spectrometry
High-resolution mass spectrometry (HRMS) should be employed to confirm the elemental

composition. The expected exact mass for [M+H]⁺ would be approximately 152.0870.

Safety and Handling
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As a novel chemical entity, 4-Cyclopropyl-2-fluoro-3-methylpyridine should be handled with

care, assuming it may be hazardous. The following precautions are based on the safety profiles

of similar compounds like 2-fluoro-3-methylpyridine.[2]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a

lab coat, and chemical-resistant gloves.

Ventilation: Handle the compound in a well-ventilated fume hood to avoid inhalation of

vapors.

Handling: Avoid contact with skin, eyes, and clothing. In case of contact, rinse immediately

and thoroughly with water.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents and strong acids.

Conclusion
4-Cyclopropyl-2-fluoro-3-methylpyridine represents a promising, albeit currently non-

commercial, building block for the development of new chemical entities in the pharmaceutical

and agrochemical sectors. This guide provides a robust, scientifically-grounded framework for

its synthesis, characterization, and safe handling. The unique combination of its structural

motifs suggests that this compound could be a valuable asset in the design of next-generation

bioactive molecules. Researchers are encouraged to use the provided protocols and predictive

data as a starting point for their own investigations into the potential of this novel compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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